Cas no 1000530-95-9 (4-(3-aminopropyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(3-aminopropyl)-2-methoxy-6-nitrophenol
• CAS No: 1000530-95-9
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6497108
• PubChem ID: 83477660
• Update Time: 2024-01-14

4-(3-aminopropyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)-2-methoxy-6-nitrophenol
• EN300-1847308
• 1000530-95-9

• Inchi： 1S/C10H14N2O4/c1-16-9-6-7(3-2-4-11)5-8(10(9)13)12(14)15/h5-6,13H,2-4,11H2,1H3
• InChI Key： LTRFIMVDUNDMCV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCCN)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers